Cas no 1244948-78-4 (3-(1-amino-2,2,2-trifluoroethyl)phenol)

• Product Name: 3-(1-amino-2,2,2-trifluoroethyl)phenol
• CAS No: 1244948-78-4
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 6229662
• PubChem ID: 45480344
• Update Time: 2024-01-13

3-(1-amino-2,2,2-trifluoroethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-2,2,2-trifluoroethyl)phenol
• AKOS015909583
• EN300-1929498
• 1244948-78-4

• Inchi： 1S/C8H8F3NO/c9-8(10,11)7(12)5-2-1-3-6(13)4-5/h1-4,7,13H,12H2
• InChI Key： PPNJUQFYRVUHAM-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(C=1)O)N)(F)F

Computed Properties

• Exact Mass: 191.05579836g/mol
• Monoisotopic Mass: 191.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids